Cas no 1261872-88-1 (3-Amino-5-chlorobenzyl chloride)

• Product Name: 3-Amino-5-chlorobenzyl chloride
• CAS No: 1261872-88-1
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 4982106
• Update Time: 2025-06-08

3-Amino-5-chlorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chlorobenzyl chloride

• Inchi： 1S/C7H7Cl2N/c8-4-5-1-6(9)3-7(10)2-5/h1-3H,4,10H2
• InChI Key： ZYQKLHNBQRFDJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(CCl)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 3-Amino-5-chlorobenzyl chloride

Professional Introduction to Compound with CAS No. 1261872-88-1 and Product Name: 3-Amino-5-chlorobenzyl chloride

The compound with the CAS number 1261872-88-1 and the product name 3-Amino-5-chlorobenzyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both an amino group and a chlorobenzyl moiety makes it a versatile intermediate, facilitating a wide range of chemical transformations that are crucial for the synthesis of more complex molecules.

In recent years, the demand for specialized intermediates in pharmaceutical research has surged, driven by the need for more efficient and targeted therapeutic agents. 3-Amino-5-chlorobenzyl chloride stands out as one such intermediate, offering a balance between reactivity and stability that is highly conducive to medicinal chemistry applications. Its molecular structure allows for facile functionalization at multiple sites, making it an invaluable building block in the construction of novel drug candidates.

One of the most compelling aspects of 3-Amino-5-chlorobenzyl chloride is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactive chloro substituent to introduce various functional groups into complex molecular frameworks. This capability is particularly important in the development of small-molecule inhibitors that target specific biological pathways. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The amino group further enhances its versatility, enabling nucleophilic substitution reactions that can be tailored to yield diverse derivatives.

The compound's relevance is further underscored by its application in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. 3-Amino-5-chlorobenzyl chloride has been employed as a key intermediate in the synthesis of peptidomimetics that target enzyme inhibition and receptor binding. These applications highlight its importance not only as a synthetic tool but also as a component in the development of next-generation therapeutics.

Recent advancements in computational chemistry have also enhanced our understanding of 3-Amino-5-chlorobenzyl chloride's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and predict the biological activity of derivatives with greater accuracy. This interdisciplinary approach underscores the compound's significance in modern pharmaceutical research.

The synthesis of 3-Amino-5-chlorobenzyl chloride itself is another area where innovation has been notable. Modern synthetic methodologies have improved yields and reduced reaction times, making it more accessible for large-scale applications. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more efficient introductions of functional groups, while green chemistry principles have been adopted to minimize waste and environmental impact. These advancements not only enhance the practicality of using 3-Amino-5-chlorobenzyl chloride but also align with broader efforts to promote sustainable chemical practices.

In conclusion, 3-Amino-5-chlorobenzyl chloride (CAS No. 1261872-88-1) represents a cornerstone in pharmaceutical chemistry, serving as a critical intermediate in drug discovery and synthetic organic transformations. Its unique structural features enable diverse chemical modifications, making it indispensable for researchers developing novel therapeutics. As our understanding of biological pathways continues to expand, compounds like 3-Amino-5-chlorobenzyl chloride will remain at the forefront of innovation, driving progress in medicine and chemical science.